Cas no 2228444-90-2 (5-3-(aminomethyl)-2,2-dimethylcyclopropyl-3-methoxybenzene-1,2-diol)

• Product Name: 5-3-(aminomethyl)-2,2-dimethylcyclopropyl-3-methoxybenzene-1,2-diol
• CAS No: 2228444-90-2
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6307448
• PubChem ID: 165650607
• Update Time: 2025-10-19

5-3-(aminomethyl)-2,2-dimethylcyclopropyl-3-methoxybenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 5-3-(aminomethyl)-2,2-dimethylcyclopropyl-3-methoxybenzene-1,2-diol
• EN300-1798312
• 5-[3-(aminomethyl)-2,2-dimethylcyclopropyl]-3-methoxybenzene-1,2-diol
• 2228444-90-2

• Inchi： 1S/C13H19NO3/c1-13(2)8(6-14)11(13)7-4-9(15)12(16)10(5-7)17-3/h4-5,8,11,15-16H,6,14H2,1-3H3
• InChI Key： SXRHKQXFSGMGDD-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC(=C1)C1C(CN)C1(C)C)O)O

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.7Ų

Additional information on 5-3-(aminomethyl)-2,2-dimethylcyclopropyl-3-methoxybenzene-1,2-diol

Comprehensive Overview of 5-3-(aminomethyl)-2,2-dimethylcyclopropyl-3-methoxybenzene-1,2-diol (CAS No. 2228444-90-2)

The compound 5-3-(aminomethyl)-2,2-dimethylcyclopropyl-3-methoxybenzene-1,2-diol (CAS No. 2228444-90-2) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex nomenclature reflects its intricate chemical architecture, featuring a cyclopropyl ring, methoxy and diol functional groups, and an aminomethyl side chain. These structural attributes make it a promising candidate for applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and neurological disorders.

Recent advancements in synthetic chemistry have highlighted the importance of cyclopropyl-containing compounds, such as 5-3-(aminomethyl)-2,2-dimethylcyclopropyl-3-methoxybenzene-1,2-diol, due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring its potential as a scaffold for designing novel therapeutics, especially in the context of neurodegenerative diseases and oxidative stress mitigation. The presence of the diol moiety further suggests its utility as a chelating agent, which could be leveraged in metal-catalyzed reactions or as an antioxidant.

From a commercial perspective, the demand for specialized intermediates like CAS No. 2228444-90-2 is rising, driven by the growth of custom synthesis and contract research organizations (CROs). Laboratories and manufacturers frequently search for high-purity versions of this compound, emphasizing the need for reliable suppliers and detailed analytical data (e.g., HPLC, NMR). Additionally, its potential role in green chemistry initiatives—such as solvent-free reactions or catalytic processes—aligns with global sustainability trends, making it a topic of interest for environmentally conscious researchers.

In the realm of computational chemistry, 5-3-(aminomethyl)-2,2-dimethylcyclopropyl-3-methoxybenzene-1,2-diol has been studied for its molecular docking properties. Virtual screening efforts suggest its affinity for G-protein-coupled receptors (GPCRs), which are critical targets in drug development. This has spurred discussions in online forums and scientific communities about its applicability in precision medicine, particularly for conditions like Parkinson’s disease and chronic pain management.

Quality control and regulatory compliance are paramount for compounds like CAS No. 2228444-90-2. Analytical techniques such as mass spectrometry and FT-IR spectroscopy are routinely employed to verify its purity and structural integrity. Furthermore, its storage conditions—often under inert atmospheres or at controlled temperatures—are frequently queried in scientific databases, reflecting the compound’s sensitivity to environmental factors.

In summary, 5-3-(aminomethyl)-2,2-dimethylcyclopropyl-3-methoxybenzene-1,2-diol represents a multifaceted chemical entity with broad implications for medicinal chemistry, material science, and biocatalysis. Its structural complexity and functional versatility continue to inspire innovative research, positioning it as a valuable asset in both academic and industrial settings.